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Compound of Interest

Compound Name: Annphenone

Cat. No.: B12428832 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of Annphenone (CAS 61775-18-6), a phenolic compound also known as 4-O-

beta-D-Glucopyranosyl-2-O-methylphloroacetophenone.[1] Due to the absence of a specific

Safety Data Sheet (SDS) for Annphenone, the following procedures are based on the

chemical properties of phenolic and non-halogenated organic compounds.

I. Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Annphenone with the

appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Gloves: Always wear chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any

tears or perforations before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to prevent eye contact.

Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact and

contamination of personal clothing.
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Respiratory Protection: All handling of Annphenone powder or solutions should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

avoid inhalation of dust or vapors.

II. Annphenone Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the safe

and compliant disposal of Annphenone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12428832?utm_src=pdf-body
https://www.benchchem.com/product/b12428832?utm_src=pdf-body
https://www.benchchem.com/product/b12428832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Segregation & Collection

Storage & Disposal

Start: Annphenone Waste Generated

Assess Waste Type
(Solid, Liquid, Contaminated Materials)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid Annphenone Waste Liquid Annphenone Waste
(e.g., in DMSO, Methanol)

Contaminated Materials
(Gloves, Pipette Tips, etc.)

Collect in a Labeled,
Sealed Container for

Non-Halogenated Solid Waste

Collect in a Labeled,
Leak-Proof Container for

Non-Halogenated Liquid Waste

Collect in a Labeled,
Sealed Bag or Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by a
Licensed Hazardous Waste

Disposal Service

Click to download full resolution via product page

A logical workflow for the proper disposal of Annphenone waste.
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III. Step-by-Step Disposal Procedures
Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.[2]

Solid Annphenone Waste:

Collect unused or expired solid Annphenone in its original container or a clearly labeled,

sealed container suitable for solid chemical waste.

The container should be labeled as "Hazardous Waste," with the full chemical name

"Annphenone" or "4-O-beta-D-Glucopyranosyl-2-O-methylphloroacetophenone," and the

CAS number "61775-18-6."

Liquid Annphenone Waste:

Annphenone is soluble in solvents such as DMSO, pyridine, methanol, and ethanol.[3] Do

not pour solutions containing Annphenone down the drain.[1][4]

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container for non-

halogenated organic waste.[5][6]

Ensure the container is chemically compatible with the solvent used.

Contaminated Materials:

Items such as gloves, weighing papers, pipette tips, and paper towels that have come into

contact with Annphenone should be considered hazardous waste.[1]

Collect these materials in a designated, sealed plastic bag or a puncture-proof container.

[1]

Step 2: Waste Storage

Store all sealed and labeled waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area.
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Ensure that the storage area is away from incompatible materials.

Step 3: Final Disposal

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

IV. Spill Management
In the event of a spill, immediate and appropriate action is crucial.

Evacuate and Ventilate: If the spill is large or occurs in a poorly ventilated area, evacuate all

non-essential personnel and ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or

earth to contain the spill.[7]

Collection: Carefully scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. Collect all cleaning materials as contaminated waste.

Reporting: Report the spill to your institution's EHS department.

V. Quantitative Data for Related Compounds
While specific quantitative data for Annphenone is limited, the following table summarizes key

information for related compounds to serve as a reference for assessing potential hazards.
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Property Acetophenone[8] Benzophenone[9] Phenol[10]

Molecular Formula C₈H₈O C₁₃H₁₀O C₆H₆O

Molar Mass 120.15 g/mol 182.22 g/mol 94.11 g/mol

Melting Point 19-20 °C 48.5 °C 40.5 °C

Boiling Point 202 °C 305.4 °C 181.7 °C

Solubility in Water 5.5 g/L at 25 °C Insoluble 8.3 g/100 mL

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of Annphenone, fostering a culture of safety

and compliance within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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